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Abstract
Cyanoacetic acid (C₃H₃NO₂) is a versatile bifunctional organic compound of significant

interest in pharmaceutical and chemical synthesis. This technical guide provides an in-depth

analysis of its core chemical characteristics, focusing on its functional groups and acidity (pKa).

Detailed experimental protocols for pKa determination are provided, alongside an examination

of its reactivity, particularly in the context of the Knoevenagel condensation. This document

serves as a comprehensive resource for professionals requiring a deep understanding of

cyanoacetic acid's chemical behavior.

Molecular Structure and Functional Groups
Cyanoacetic acid is a white, hygroscopic solid organic compound.[1][2] Its structure is

characterized by the presence of two key functional groups: a carboxylic acid (-COOH) and a

nitrile (-C≡N).[1][2][3][4] These groups are attached to a central methylene (-CH₂-) carbon.

The IUPAC name for this compound is 2-cyanoacetic acid.[5] It is also known by several

synonyms, including malonic acid mononitrile and cyanoethanoic acid.[2][4]

The presence of both a carboxylic acid and a nitrile group on the same molecule imparts a

unique reactivity profile, making it a valuable building block in organic synthesis. The electron-
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withdrawing nature of the nitrile group significantly influences the acidity of the carboxylic acid

proton.

Acidity and pKa
The pKa of cyanoacetic acid is a critical parameter that dictates its behavior in solution and its

reactivity in various chemical transformations.

Quantitative Data
The pKa value for cyanoacetic acid has been experimentally determined and is summarized

in the table below.

Parameter Value Temperature (°C) Reference

pKa 2.45 25 [2][3][5]

This low pKa value indicates that cyanoacetic acid is a significantly stronger acid than acetic

acid (pKa ≈ 4.76).[1] This increased acidity is a direct consequence of the inductive effect of the

adjacent electron-withdrawing cyano group, which stabilizes the resulting carboxylate anion.

Logical Relationship of Structure to Acidity
The enhanced acidity of cyanoacetic acid can be explained by the electronic properties of its

functional groups. The following diagram illustrates the inductive effect of the nitrile group on

the carboxylic acid.
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Potentiometric Titration Workflow
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Knoevenagel Condensation Mechanism

Cyanoacetic Acid +
Aldehyde/Ketone +

Weak Base

1. Deprotonation of α-carbon
(forms carbanion)

2. Nucleophilic attack of
carbanion on carbonyl carbon

3. Protonation of
alkoxide intermediate

4. Dehydration
(elimination of water)

α,β-Unsaturated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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